Araguspongine a
Overview
Description
Araguspongine a is a natural product found in Xestospongia and Neopetrosia chaliniformis with data available.
Scientific Research Applications
1. Anticancer Activity
Araguspongine C, a compound related to Araguspongine A, has shown promising anticancer activity. In a study by Akl et al. (2015), it was found to induce autophagic cell death in breast cancer cells, particularly in HER2-overexpressing cells. This effect was associated with the suppression of c-Met and HER2 receptor tyrosine kinase activation and the PI3K/Akt/mTOR signaling cascade.
2. Cytotoxicity Against Cancer Cells
A study by Liu et al. (2004) reported the isolation of Araguspongine M, a stereoisomer of Araguspongine A, along with other compounds from the marine sponge Neopetrosia exigua. These compounds exhibited cytotoxicity against HL-60 cancer cells, suggesting potential applications in cancer therapy.
3. Antimalarial and Antituberculosis Activities
Araguspongine C, closely related to Araguspongine A, has demonstrated in vitro antimalarial and antituberculosis activities. This was highlighted in a study on Red Sea specimens of Xestospongia exigua, as reported by Orabi et al. (2002).
4. Ichthyotoxicity and Potential Antimitotic-like Drug
Araguspongines, including Araguspongine A, were found to exhibit ichthyotoxicity against zebrafish embryos, as per a study by Hanif et al. (2018). This suggests potential as antimitotic-like drugs for cancer treatment, given the observed cell death malformations in zebrafish embryos.
5. Antifouling Activity
A study by Mol et al. (2009) identified bis-1-oxaquinolizidine alkaloids, including Araguspongine A, in the marine sponge Haliclona exigua. These compounds showed antifouling activity against various fouling bacteria and barnacle larvae, suggesting their potential use in environmentally friendly antifouling coatings.
properties
Product Name |
Araguspongine a |
|---|---|
Molecular Formula |
C28H50N2O3 |
Molecular Weight |
462.7 g/mol |
IUPAC Name |
(1R,8R,10S,15R,22R,29S)-9,30-dioxa-11,25-diazapentacyclo[20.6.2.28,11.010,15.025,29]dotriacontan-1-ol |
InChI |
InChI=1S/C28H50N2O3/c31-28-17-8-4-3-7-13-24-15-21-29-19-9-12-23(26(29)32-24)11-5-1-2-6-14-25-16-22-30(20-10-18-28)27(28)33-25/h23-27,31H,1-22H2/t23-,24-,25-,26+,27+,28-/m1/s1 |
InChI Key |
DAHFKODECRYGAQ-HKVPEBPQSA-N |
Isomeric SMILES |
C1CCC[C@@H]2CCN3CCC[C@@]([C@@H]3O2)(CCCCCC[C@@H]4CCN5CCC[C@H]([C@@H]5O4)CC1)O |
Canonical SMILES |
C1CCCC2CCN3CCCC(C3O2)(CCCCCCC4CCN5CCCC(C5O4)CC1)O |
synonyms |
XeD compound xestospongin D |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(2r,3ar,6r,7r,7ar)-2-[(2s)-2-Amino-2-Carboxyethyl]-6,7-Dihydroxyhexahydro-2h-Furo[3,2-B]pyran-2-Carboxylic Acid](/img/structure/B1251436.png)